Cas no 2228829-49-8 (3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole)

• Product Name: 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole
• CAS No: 2228829-49-8
• MF: C₈H₁₂N₄
• MW: 164.207680702209
• CID: 6496355
• PubChem ID: 149656344
• Update Time: 2025-05-19

3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole Chemical and Physical Properties

Names and Identifiers

• 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole
• 2228829-49-8
• EN300-1746003

• Inchi： 1S/C8H12N4/c1-6-5-8(7(2)11-6)3-4-10-12-9/h5,11H,3-4H2,1-2H3
• InChI Key： AKEYWXQXZLUGMW-UHFFFAOYSA-N
• SMILES： N1C(C)=CC(CCN=[N+]=[N-])=C1C

Computed Properties

• Exact Mass: 164.106196400g/mol
• Monoisotopic Mass: 164.106196400g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 30.2Ų

Additional information on 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole

Comprehensive Overview of 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228829-49-8)

The compound 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228829-49-8) is a specialized organic molecule that has garnered significant attention in recent years due to its unique structural properties and potential applications in various fields, including pharmaceuticals, materials science, and chemical synthesis. This article delves into the molecular characteristics, synthesis methods, and emerging applications of this compound, while also addressing common queries and trending topics in the scientific community.

One of the most intriguing aspects of 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole is its structural framework, which combines a pyrrole ring with an azidoethyl functional group. This combination makes it a versatile intermediate in click chemistry, a rapidly growing area of research that focuses on efficient and selective chemical reactions. The presence of the azido group (-N₃) allows for facile conjugation with other molecules, such as alkynes, via Huisgen cycloaddition, a reaction widely used in bioconjugation and polymer chemistry.

In the context of drug discovery, 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole has shown promise as a building block for the development of novel therapeutics. Researchers are particularly interested in its potential to serve as a pharmacophore—a molecular scaffold that can be modified to enhance binding affinity or selectivity for biological targets. Recent studies have explored its utility in designing small-molecule inhibitors for enzymes involved in inflammatory pathways, making it a topic of interest for those searching for anti-inflammatory compounds or new drug candidates.

The synthesis of 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole typically involves multi-step organic reactions, starting from commercially available pyrrole derivatives. Key steps include alkylation of the pyrrole ring followed by azidation of the resulting intermediate. Optimizing these reactions for higher yields and purity is a common challenge, as reflected in searches for efficient synthesis protocols or pyrrole derivatives in academic databases. Advances in green chemistry have also prompted investigations into solvent-free or catalytic methods to produce this compound sustainably.

Beyond pharmaceuticals, 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole has found applications in materials science. Its ability to participate in polymer crosslinking reactions makes it valuable for creating advanced materials with tailored properties, such as hydrogels or conductive polymers. This aligns with the growing demand for smart materials and functional polymers in industries ranging from electronics to biomedical engineering.

For researchers and industry professionals, understanding the stability and storage conditions of 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole is critical. The compound's sensitivity to light and temperature necessitates proper handling, a topic frequently searched in relation to lab safety and chemical storage guidelines. Additionally, its spectroscopic data (e.g., NMR, IR, and mass spectra) are often sought after for characterization purposes, highlighting the need for comprehensive analytical resources.

In summary, 3-(2-azidoethyl)-2,5-dimethyl-1H-pyrrole (CAS No. 2228829-49-8) is a multifaceted compound with broad relevance in modern chemistry. Its applications span from drug development to advanced materials, reflecting the interdisciplinary nature of contemporary scientific research. As interest in click chemistry and molecular design continues to rise, this compound is poised to remain a focal point for innovation and discovery.